molecular formula C13H20INO2 B283350 N-(3,4-diethoxy-5-iodobenzyl)-N-ethylamine

N-(3,4-diethoxy-5-iodobenzyl)-N-ethylamine

Cat. No. B283350
M. Wt: 349.21 g/mol
InChI Key: YLWPVGOBUASGBL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(3,4-diethoxy-5-iodobenzyl)-N-ethylamine was first synthesized in 2003 by a team of researchers at Purdue University led by David Nichols. Since then, this compound has been used in various research studies to investigate its effects on the human brain and behavior. Due to its potent psychedelic effects, N-(3,4-diethoxy-5-iodobenzyl)-N-ethylamine has gained popularity as a recreational drug, leading to concerns about its safety and potential for abuse.

Mechanism of Action

N-(3,4-diethoxy-5-iodobenzyl)-N-ethylamine acts primarily by binding to the 5-HT2A receptor in the brain, which leads to the activation of various signaling pathways. This activation results in changes in the levels of neurotransmitters such as serotonin, dopamine, and norepinephrine, which are known to play a role in the regulation of mood, cognition, and perception.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-(3,4-diethoxy-5-iodobenzyl)-N-ethylamine are complex and not fully understood. However, studies have suggested that this compound can cause profound changes in perception, including alterations in visual and auditory perception, time perception, and sense of self. Other effects may include changes in mood, thought processes, and behavior.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3,4-diethoxy-5-iodobenzyl)-N-ethylamine in lab experiments is its potency, which allows for the study of its effects at low doses. However, one limitation is the potential for adverse effects, such as seizures and cardiovascular complications, which may limit its use in certain experiments.

Future Directions

Future research on N-(3,4-diethoxy-5-iodobenzyl)-N-ethylamine may focus on its potential therapeutic applications in the treatment of mental health disorders. Additionally, studies may investigate the long-term effects of this compound on the brain and behavior, as well as its potential for abuse and addiction. Further research may also explore the development of new compounds with similar effects but fewer adverse effects.
In conclusion, N-(3,4-diethoxy-5-iodobenzyl)-N-ethylamine is a potent psychedelic compound that has gained popularity in recent years. While its effects on the brain and behavior are complex and not fully understood, studies have suggested that it may have potential therapeutic applications in the treatment of certain mental health disorders. Further research is needed to fully understand the effects and potential risks associated with this compound.

Synthesis Methods

The synthesis of N-(3,4-diethoxy-5-iodobenzyl)-N-ethylamine involves a series of chemical reactions starting from 2C-I, a psychedelic phenethylamine. The process involves the use of various reagents and solvents, including iodine, sodium hydroxide, and ethylamine. The final product is a white crystalline powder that is typically sold in the form of blotter paper or tablets.

Scientific Research Applications

N-(3,4-diethoxy-5-iodobenzyl)-N-ethylamine has been used in various research studies to investigate its effects on the human brain and behavior. One study conducted in 2013 found that this compound has a high affinity for the 5-HT2A receptor, which is known to play a role in the regulation of mood, cognition, and perception. Other studies have suggested that N-(3,4-diethoxy-5-iodobenzyl)-N-ethylamine may have potential therapeutic applications in the treatment of certain mental health disorders, such as depression and anxiety.

properties

Molecular Formula

C13H20INO2

Molecular Weight

349.21 g/mol

IUPAC Name

N-[(3,4-diethoxy-5-iodophenyl)methyl]ethanamine

InChI

InChI=1S/C13H20INO2/c1-4-15-9-10-7-11(14)13(17-6-3)12(8-10)16-5-2/h7-8,15H,4-6,9H2,1-3H3

InChI Key

YLWPVGOBUASGBL-UHFFFAOYSA-N

SMILES

CCNCC1=CC(=C(C(=C1)I)OCC)OCC

Canonical SMILES

CCNCC1=CC(=C(C(=C1)I)OCC)OCC

Origin of Product

United States

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